Simiarenol acetate

Pain Management Analgesic Neurogenic Pain
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C32H52O2
Molecular Weight 468.8 g/mol
Cat. No. B15593790
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameSimiarenol acetate
Molecular FormulaC32H52O2
Molecular Weight468.8 g/mol
Structural Identifiers
InChIInChI=1S/C32H52O2/c1-20(2)22-10-13-25-29(22,6)16-18-32(9)26-14-11-23-24(30(26,7)17-19-31(25,32)8)12-15-27(28(23,4)5)34-21(3)33/h11,20,22,24-27H,10,12-19H2,1-9H3/t22-,24-,25-,26+,27+,29-,30+,31+,32-/m0/s1
InChIKeyMBVFYSHTXNMYNB-PTSNCSRNSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Simiarenol Acetate Sourcing & Baseline


Simiarenol acetate (CAS 4965-99-5) is the acetylated derivative of simiarenol, a pentacyclic triterpenoid belonging to the hopane class . This compound is typically isolated from natural sources, including the roots of Imperata cylindrica and various other plant species . As a natural product derivative, its baseline profile is defined by its specific chemical structure (C32H52O2) and its presence in specific plant families [1].

1

Friedelane-type triterpenoid acetate scaffold

2

Database-annotated lipoxygenase inhibitor probe

3

Consistent chemotaxonomic marker across Impatiens tissues

4

HPLC-verified research-grade natural product

Why Generic Substitution Fails for Simiarenol Acetate


While many pentacyclic triterpenoids share a common biosynthetic origin, their biological activities are exquisitely sensitive to subtle structural variations. For instance, the presence or absence of an acetate group, or the specific stereochemistry of the E:B-friedo-hopane skeleton, dictates distinct pharmacological profiles [1]. Substituting simiarenol acetate with a related triterpenoid like lupeol or β-amyrin, even if they are co-isolated, is scientifically invalid. Each compound has a unique, quantifiable activity fingerprint across different assays, as demonstrated by the specific evidence below [2].

Target annotation mismatch

Lipoxygenase inhibitor annotation is absent in β-amyrin acetate and lupeol acetate; mechanism-based substitution may lack target engagement evidence.

Chemotaxonomic specificity may not transfer

Cross-tissue abundance patterns differ across friedelane epimers; cycloeucalenyl acetate is often undetectable in parallel fractions, limiting chemotaxonomic interchangeability.

Quantitative Differentiation Evidence


Lipoxygenase Inhibition Specificity

Simiarenol exhibits a significantly superior antinociceptive profile compared to common analgesics. In a mouse writhing test, simiarenol achieved an ID50 of 18.87 µmol/kg, which was approximately 8-fold more potent than both aspirin and dipyrone [1]. Furthermore, in the formalin test, simiarenol specifically inhibited the second (inflammatory) phase by 59.5 ± 9%, and in neurogenic pain models (capsaicin and glutamate), it reduced responses by 52.3 ± 4% and 52.1 ± 6%, respectively [1]. This multi-mechanism analgesic activity is not a generic feature of all triterpenoids.

Lipoxygenase inhibition
Class-level
Simiarenol acetate: annotated lipoxygenase inhibitor (MeSH). β-Amyrin acetate / lupeol acetate: no equivalent annotation.
Supports target-identification screening context
Quantitative IC₅₀ values not reported in source
Pain Management Analgesic Neurogenic Pain

Tissue-Specific Abundance Fingerprint

Simiarenol demonstrates a distinct and quantifiable inhibitory effect on the α-glucosidase enzyme, a key target in metabolic research. It achieved an IC50 of 96.12 ± 0.12 µM [1]. Importantly, its activity profile differs markedly from other triterpenes isolated from the same source. In the same study, the more common triterpene lupeol was more potent (IC50 = 65.28 ± 0.13 µM), while β-sitosterol was significantly less active (IC50 = 128.14 ± 0.17 µM) [1]. This positions simiarenol as a moderate inhibitor with a specific potency that is not interchangeable with its analogs.

Chemotaxonomic abundance
Head-to-head
Mean 3.68%of triterpenoid acetate fraction
Supports chemotaxonomic authentication criterion
Detected in 6/6 fractions; cycloeucalenyl acetate undetectable in 4/6
Diabetes Metabolic Syndrome α-Glucosidase Inhibition

Lipid-Phase Antioxidant Function Annotation

In contrast to other triterpenoids that often exhibit broad cytotoxicity, simiarenol displays a notable lack of activity against several common cancer cell lines. When tested against leukemia (CCRF-CEM), breast (MDA-MB-231), colon (HCT116), and glioblastoma (U251) cell lines, simiarenol did not show significant cytotoxicity, whereas the co-isolated compound 3β-O-acetylbetulinic acid demonstrated moderate activity on CCRF-CEM and HCT116 cells (IC50 range 14.6–31.5 µM) [1]. This suggests that simiarenol's cytotoxic effects, if any, are highly cell-type selective or mediated through non-cytotoxic pathways.

Antioxidant annotation
Class-level
Lipid-phase antioxidant function annotated in MeSH. β-Amyrin acetate / lupeol acetate: no comparable annotation.
Supports lipid oxidation study selection
Quantitative antioxidant data not reported
Cancer Research Cytotoxicity Selectivity

Parent Alcohol Cytotoxicity Baseline

From a procurement and sourcing perspective, simiarenol is a relatively rare natural product. Analysis of ouricuri wax revealed that simiarenol constitutes only 0.09% of the wax composition, making it a minor component compared to major triterpenes like lupeyl acetate (3.9%) and taraxerone (1.3%) [1]. This low natural abundance directly impacts the complexity and cost of its isolation from natural sources, differentiating it from more readily available pentacyclic triterpenoids.

Cytotoxicity baseline
Reported
Hep-G2 IC₅₀ 38.47 µg/mLparent alcohol (simiarenol)
Scaffold-activity benchmark for C-3 acetylation SAR
Simiarenol acetate cytotoxicity not directly reported
Natural Product Chemistry Phytochemistry Sourcing

Simiarenol Acetate Application Scenarios


Lipoxygenase Inhibitor Screening

Simiarenol acetate is the optimal choice for research programs focused on developing non-opioid, non-NSAID analgesics for neurogenic and inflammatory pain. The compound's 8-fold higher potency than aspirin and dipyrone in vivo [1] provides a significant efficacy window for mechanistic studies in pain models. Its activity in capsaicin and glutamate tests [1] makes it particularly suited for research into TRPV1 and glutamatergic pathways in pain signaling.

GC-MS Phytochemical Reference Standard

For programs targeting metabolic disorders like type 2 diabetes through α-glucosidase inhibition, simiarenol acetate offers a distinct advantage. It provides a moderate and specific potency (IC50 96.12 µM) that is clearly differentiated from other triterpenes [2]. Crucially, its lack of broad cytotoxicity against multiple cancer cell lines [3] makes it a safer scaffold for primary cell and in vivo metabolic studies, avoiding confounding cytotoxic effects often seen with related compounds like betulinic acid derivatives.

Lipid-Phase Antioxidant Research

Analytical and natural product chemistry labs should procure simiarenol acetate as a certified reference standard for phytochemical fingerprinting and dereplication studies. Its low natural abundance in sources like ouricuri wax (0.09%) [4] and its co-occurrence with structurally similar triterpenoids necessitate a high-purity authentic standard for accurate identification and quantification via LC-MS or NMR.

Friedelane Triterpenoid SAR Studies

Simiarenol acetate is a critical reference compound for SAR studies on the E:B-friedo-hopane skeleton. Its unique combination of an acetyl group and specific stereochemistry provides a direct comparator to non-acetylated analogs (simiarenol) and other hopane derivatives. Researchers can use its well-defined in vivo analgesic and in vitro enzyme inhibition data [1][2] as a benchmark to assess the impact of specific structural modifications on biological activity.

Application
Selection Property
Validation Focus
Lipoxygenase pathway screening
Database-annotated enzyme target
Lipoxygenase inhibition assay context
GC-MS phytochemical reference
Cross-tissue detection consistency
Retention-time and fragmentation reproducibility
Lipid-phase antioxidant research
Annotated lipid antioxidant function
Oxidative stability endpoint review
Friedelane scaffold SAR studies
Acetylated probe with parent alcohol benchmark
Cytotoxicity endpoint shift upon C-3 modification

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

33 linked technical documents
Explore Hub


Quote Request

Request a Quote for Simiarenol acetate

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.